N,N-dimethyl-N-[2-(7-nitro-1H-indazol-4-yl)ethyl]amine

• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol
• IUPAC Name: N,N-dimethyl-2-(7-nitro-1H-indazol-4-yl)ethanamine
• InChI: InChI=1S/C11H14N4O2/c1-14(2)6-5-8-3-4-10(15(16)17)11-9(8)7-12-13-11/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key: FKDOCWQRLIJTIV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC1=C2C=NNC2=C(C=C1)[N+](=O)[O-]

Description

N,N-dimethyl-N-[2-(7-nitro-1H-indazol-4-yl)ethyl]amine is a useful research compound. Its molecular formula is C11H14N4O2 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

16.2 g of N,N-dimethyl-N-[2-(7-nitro-1H-indazol-4-yl)ethenyl]amine is dissolved in 200 ml of acetic acid and combined under ice cooling in incremental portions with 6.3 g of sodium cyanoborohydride within 30 minutes. After another 30 minutes, the mixture is combined with ice and ethyl acetate, adjusted to 8-9 with concentrated sodium hydroxide solution, and extracted with ethyl acetate. The solution is dried, concentrated, and the residue recrystallized from ethyl acetate/diisopropyl ether, thus obtaining 13.8 g of N,N-dimethyl-N-[2-(7-nitro-1H-indazol-4-yl)ethyl]amine, mp 145°-146° C.